Cas no 27115-86-2 (Dacuronium Bromide)

• Product Name: Dacuronium Bromide
• CAS No: 27115-86-2
• MF: C₃₃H₅₈Br₂N₂O₃
• MW: 690.633228778839
• CID: 283065
• PubChem ID: 14029396
• Update Time: 2025-04-19

Dacuronium Bromide Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1,1'-[(2b,3a,5a,16b,17b)-3-(acetyloxy)-17-hydroxyandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI)
• Dacuronium Bromide
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-hydroxy-10,13-dimethyl-2 ,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15 ,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate d ib
• Piperidinium, 1,1'-[(2b,3a,5a,16b,17b)-3-(acetyloxy)-17-hydroxyandrostane-2,16-diyl]bis[1-meth...
• dactylomelol
• 1,1′-(3α-Acetoxy-17β-hydroxy-5α-androstane-2β,16β-ylene)bis(1-methylpiperidinium) dibromide
• Q27256221
• 3alpha,17beta-Dihydroxy-5alpha-androstan-2beta,16beta-ylene)bis-(1-methylpiperidinium)dibromide 3-acetate
• Bromuro de dacuronio
• 1,1'-[3alpha-(acetyloxy)-17beta-hydroxy-5alpha-androstane-2beta,16beta-diyl]bis(1-methyl-piperidinium) dibromide
• UNII-33482245B6
• NB 68
• CHEMBL3138544
• 33482245B6
• PANCURONIUM BROMIDE IMPURITY A [EP IMPURITY]
• Dacuronium bromide [INN:BAN]
• 3-alpha-Acetoxy-2-beta,16-beta-dipiperidino-5-alpha-androstan-17-beta-ol dimethobromide
• NB-68
• 2-beta, 16-beta-Dipiperidino-5-alpha-androstan-3-alpha,17-beta-diol 3-acetate dimethobromide
• [(2S, 3S, 5S, 8R, 9S, 10S, 13S, 14S, 16S, 17R)-17-hydroxy-10, 13-dimethyl-2, 16-bis(1-methylpiperidin-1-ium-1-yl)-2, 3, 4, 5, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide
• 27115-86-2
• 1,1'-((2bea,3alpha,5alpha,16beta,17beta)-3-(Acetyloxy)-17-hydroxyandrostane-2,16-diyl)bis(1-methylperidinium)dibromide
• Bromuro de dacuronio [INN-Spanish]
• Bromure de dacuronium
• DACURONIUM BROMIDE [INN]
• 5alpha-Androstan-3alpha,17beta-diol, 2beta,16beta-dipipecolinio-, dibromide, 3alpha-acetate
• NS00049478
• Bromure de dacuronium [INN-French]
• EINECS 248-233-9
• Piperidinium, 1,1'-(2-beta,16-beta-(3-alpha,17-beta-dihydroxy-5-alpha-androstanylene))bis(1-methyl-, dibromide, 3-alpha-acetate
• SCHEMBL2734609
• 3.ALPHA.,17.BETA.-DIHYDROXY-5.ALPHA.-ANDROSTAN-2.BETA.,16.BETA.-YLENE)BIS-(1-METHYLPIPERIDINIUM)DIBROMIDE 3-ACETATE
• Dacuronii bromidum [INN-Latin]
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-hydroxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide
• SUKULMJPMHYWKC-GMMLHHOXSA-L
• Dacuronii bromidum
• Bromure de dacuronium (INN-French)
• PANCURONIUM BROMIDE IMPURITY A (EP IMPURITY)
• NB68
• Bromuro de dacuronio (INN-Spanish)
• Dacuronii bromidum (INN-Latin)

• Inchi： 1S/C33H58N2O3.2BrH/c1-23(36)38-30-20-24-12-13-25-26(33(24,3)22-29(30)35(5)18-10-7-11-19-35)14-15-32(2)27(25)21-28(31(32)37)34(4)16-8-6-9-17-34;;/h24-31,37H,6-22H2,1-5H3;2*1H/q+2;;/p-2/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-;;/m0../s1
• InChI Key： SUKULMJPMHYWKC-GMMLHHOXSA-L
• SMILES： [Br-].[Br-].O[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)OC(C)=O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 688.28100
• Monoisotopic Mass: 688.28142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 895
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 46.53000
• LogP: -0.53470

Dacuronium Bromide Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters